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Compound of Interest

Compound Name: 1,4-Butanediol dimethacrylate

Cat. No.: B7799538

An In-Depth Technical Guide to 1,4-Butanediol Dimethacrylate (BDDMA)

Introduction: The Role of BDDMA in Polymer
Science

1,4-Butanediol dimethacrylate (BDDMA) is a difunctional methacrylic monomer that serves
as a cornerstone in the synthesis of crosslinked polymers.[1] Its molecular architecture,
featuring a flexible four-carbon diol backbone terminated by two reactive methacrylate groups,
makes it an exceptionally versatile crosslinking agent.[2] This structure allows BDDMA to form
rigid, three-dimensional polymer networks upon polymerization, a characteristic that is
leveraged across a multitude of high-performance applications.[2][3] From enhancing the
mechanical durability of dental composites to providing chemical resistance in industrial
coatings and adhesives, BDDMA is a critical component for developing materials with tailored
physical properties.[3] This guide provides a comprehensive overview of the core physical
properties of BDDMA, the causal relationships between these properties and their function, and
the practical methodologies for its application.

Core Physical and Chemical Properties

The utility of BDDMA in various scientific and industrial applications is directly governed by its
fundamental physical and chemical characteristics. These properties influence its behavior
during formulation, polymerization, and the performance of the final material.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7799538?utm_src=pdf-interest
https://www.benchchem.com/product/b7799538?utm_src=pdf-body
https://www.benchchem.com/product/b7799538?utm_src=pdf-body
https://www.benchchem.com/product/b1193925
https://lofrachemicals.com/product/14-butanediol-dimethacrylate-bddma/
https://lofrachemicals.com/product/14-butanediol-dimethacrylate-bddma/
https://polysciences.com/products/14-butanediol-dimethacrylate-min-90
https://polysciences.com/products/14-butanediol-dimethacrylate-min-90
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Chemical Formula C12H1804 [2]

Molecular Weight 226.27 g/mol [4]

CAS Number 2082-81-7 [2][5]
Clear, colorless to slightly

Appearance . [51[6]
yellow liquid

Odor Slight, ester-like [7]

Density 1.023 g/mL at 25 °C [5]

N _ 132-134 °C at 4-5 mmHg

Boiling Point [51[8]
(hPa)

Melting Point -23 °Cto -117 °C (lit.) [5][6]18]

Refractive Index (n20/D)

1.456

[3][5]

Viscosity

5.29 mm?/s; 6.5 mPa-s at 20

°C

[5117]

Water Solubility

243 mg/L at 20 °C (Moderate)

[5]16]

Vapor Pressure

0.1 Pa at 20 °C; 430 mmHg at

25°C

[5](6]

Flash Point

113°Cto 139 °C

[6]18]

LogP (Octanol/Water)

3.1at20°C

[5]16]

Causality and Implications of Key Physical

Properties

Understanding the "why" behind the data is critical for effective material design. The physical

properties of BDDMA are not merely numbers; they are determinants of its function as a high-

performance crosslinking monomer.
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e Low Viscosity and High Solvency: BDDMA's relatively low viscosity is a significant advantage
in formulation science.[6] It allows BDDMA to act as a reactive diluent, reducing the viscosity
of resin systems to improve handling, wetting of fillers, and ease of application without
introducing non-reactive solvents that must be removed later. Its high solvency enables the
dissolution of other monomers, initiators, and additives, leading to homogenous formulations.

[6]

 Difunctionality and Crosslinking: The presence of two methacrylate groups is the most critical
feature of BDDMA.[1] During free-radical polymerization, both ends of the molecule can
react and become incorporated into different growing polymer chains. This creates chemical
bridges, or crosslinks, between the chains, transforming what would be a collection of linear
polymers (a thermoplastic) into a single, covalently bonded network (a thermoset). This
network structure is the source of the enhanced mechanical and chemical properties of the
final material.[2]

e Impact on Mechanical Properties: The formation of a highly crosslinked network directly
imparts increased hardness, rigidity, and wear resistance to the resulting polymer.[2][3] This
is why BDDMA is a favored component in dental composites, which must withstand
significant mechanical stress.[1][3] The flexible butanediol backbone provides a degree of
toughness and impact resistance, balancing the rigidity conferred by the high crosslink
density.[2]

» Boiling Point and Volatility: With a high boiling point and low vapor pressure, BDDMA has low
volatility.[6] This is crucial for reducing volatile organic compound (VOC) emissions during
processing and ensures compositional stability in formulations, particularly in applications
like UV-cured coatings and 3D printing resins where the material may be exposed to ambient
conditions for extended periods.

Polymerization Workflow and Experimental Protocol

BDDMA is typically polymerized via a free-radical mechanism, which can be initiated by thermal
energy, light (photopolymerization), or a redox reaction.[1] Photopolymerization is particularly
common in dental and 3D printing applications.[3]

Workflow: Free-Radical Crosslinking Polymerization
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The diagram below illustrates the key stages of polymer network formation using BDDMA. The
process begins with the generation of free radicals from an initiator, which then attack the

methacrylate double bonds, propagating the polymer chains. The difunctional nature of BDDMA
ensures that these chains are interconnected into a stable 3D network.
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Caption: Workflow for the photopolymerization of BDDMA.
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Protocol: Example Photopolymerization of a BDDMA-
Based Resin

This protocol describes a self-validating system for creating a crosslinked polymer, typical for
dental resin or photopolymer applications. The causality behind each step is explained.

e Formulation Preparation:

o Action: In an amber glass vial to protect from ambient light, combine 99% (w/w) 1,4-
Butanediol dimethacrylate (BDDMA) with 1% (w/w) of a suitable photoinitiator system
(e.g., 0.5% camphorquinone and 0.5% ethyl-4-(dimethylamino)benzoate).

o Causality: BDDMA is the monomer that will form the polymer network. The photoinitiator
system is essential; camphorquinone absorbs light energy (typically blue light, ~470 nm) to
become excited, and the co-initiator (amine) donates a hydrogen atom to create the highly
reactive free radicals that start the polymerization.[1]

e Homogenization:

o Action: Gently mix the formulation using a magnetic stirrer or vortex mixer in a dark
environment until the photoinitiator is fully dissolved and the solution is homogenous.
Avoid introducing air bubbles.

o Causality: A homogenous mixture ensures that initiation and subsequent polymerization
will occur uniformly throughout the material, preventing the formation of weak spots or
areas with uncured monomer. Oxygen from air bubbles can inhibit free-radical
polymerization, so its exclusion is critical for achieving a complete cure.

¢ Application and Curing:

o Action: Dispense the resin into a mold or onto a substrate. Expose the resin to a high-
intensity light source of the appropriate wavelength (e.g., a dental curing light or a UV LED
lamp) for a specified duration (e.g., 20-60 seconds).

o Causality: The light energy activates the photoinitiator, triggering the rapid conversion of
the liquid monomer into a solid, crosslinked polymer. The cure depth and time depend on
the light intensity and the opacity of the formulation.
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o Validation of Cure:

o Action: After curing, test the surface hardness using a durometer or a scratch test. The
surface should be hard and tack-free.

o Causality: A tack-free surface indicates that the polymerization at the air-interface, where
oxygen inhibition is highest, has proceeded sufficiently. A consistent hardness reading
confirms a successful and uniform crosslinking process throughout the bulk material.

o Storage Considerations:

o Action: Store the unpolymerized monomer, which contains an inhibitor like 4-
Methoxyphenol (MEHQ), in a cool, dark, and dry place (2-8°C is often recommended).[3]

[8]

o Causality: The inhibitor prevents spontaneous polymerization caused by exposure to heat,
light, or contaminants during storage, ensuring the monomer's stability and reactivity for its
intended use.[3][9]

Authoritative Grounding and Safety

BDDMA is a widely used industrial chemical with a well-characterized safety profile. It is
considered a moderate skin sensitizer and may cause an allergic skin reaction.[6] It can also
cause skin and serious eye irritation.[10][11] Therefore, proper handling is essential.

o Personal Protective Equipment (PPE): Always use nitrile gloves, safety glasses with side-
shields, and a lab coat when handling BDDMA.[6][10]

o Ventilation: Work in a well-ventilated area to avoid inhaling vapors.[10]

» Storage: Store in a tightly closed container in a cool (2-8°C), dry, and well-ventilated place
away from light and heat to prevent premature polymerization.[8][10]

Conclusion

1,4-Butanediol dimethacrylate's value as a polymer building block is firmly rooted in its
physical properties. Its low viscosity, low volatility, and, most importantly, its difunctional nature
enable the creation of robust, highly crosslinked materials. By understanding the direct

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://polysciences.com/products/14-butanediol-dimethacrylate-min-90
https://www.chemicalbook.com/msds/1-4-butanediol-dimethacrylate.htm
https://polysciences.com/products/14-butanediol-dimethacrylate-min-90
http://www.thegoodscentscompany.com/data/rw1148451.html
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-214-14-butanediol-dimethacrylate-gps-2014-12-15-v0.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/234958?userType=undefined
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Butanedioldimethacrylate.htm
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-214-14-butanediol-dimethacrylate-gps-2014-12-15-v0.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/234958?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/234958?userType=undefined
https://www.chemicalbook.com/msds/1-4-butanediol-dimethacrylate.htm
https://www.sigmaaldrich.com/JP/en/sds/aldrich/234958?userType=undefined
https://www.benchchem.com/product/b7799538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

relationship between its molecular structure and its macroscopic function, researchers and
developers can effectively harness BDDMA to engineer advanced polymers for demanding
applications in medicine, dentistry, and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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